Cas no 2097940-59-3 ((2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide
• CAS No: 2097940-59-3
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5474266
• PubChem ID: 126850413
• Update Time: 2025-07-15

(2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2097940-59-3
• F6192-0667
• (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide
• AKOS032456378
• (E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]prop-2-enamide

• Inchi： 1S/C21H21NO4S/c1-24-18-9-7-15(13-19(18)25-2)8-10-21(23)22-14-16(17-5-3-11-26-17)20-6-4-12-27-20/h3-13,16H,14H2,1-2H3,(H,22,23)/b10-8+
• InChI Key： GYVBMLQEQLIZRZ-CSKARUKUSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)CNC(/C=C/C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.9Ų

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide

Comprehensive Analysis of (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide (CAS No. 2097940-59-3)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide, identified by CAS No. 2097940-59-3, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of dimethoxyphenyl, furan, and thiophene moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide has surged, driven by advancements in drug discovery and organic synthesis. This compound's multi-functional groups allow for diverse chemical modifications, enabling the development of derivatives with tailored properties. For instance, its enamide group is a critical feature for hydrogen bonding interactions, which are essential for binding to biological macromolecules. Such characteristics align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 2097940-59-3 involves sophisticated organic reactions, such as cross-coupling and amide formation, which are widely discussed in academic and industrial research. Its structural complexity also makes it a subject of interest in computational chemistry, where molecular docking and QSAR studies are employed to predict its behavior in biological systems. These methodologies are increasingly popular among researchers seeking to optimize lead compounds for therapeutic applications.

From a commercial perspective, (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]prop-2-enamide is often explored for its potential in pharmaceutical intermediates and functional materials. Its aromatic systems contribute to its stability and electronic properties, making it suitable for applications in optoelectronics and catalysis. These areas are highly relevant to industries focusing on sustainable technologies and green chemistry, which are currently dominating scientific discourse.

In conclusion, CAS No. 2097940-59-3 represents a versatile and scientifically valuable compound with broad implications across multiple disciplines. Its structural ingenuity and functional adaptability position it as a key player in ongoing research efforts, particularly in the realms of drug development and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and industrial applications.